Cas no 1998333-79-1 (1-(2,3-dimethoxypropoxy)-1-(iodomethyl)cyclopentane)

• Product Name: 1-(2,3-dimethoxypropoxy)-1-(iodomethyl)cyclopentane
• CAS No: 1998333-79-1
• MF: C₁₁H₂₁IO₃
• MW: 328.187116384506
• CID: 5944410
• PubChem ID: 165495167
• Update Time: 2025-06-03

1-(2,3-dimethoxypropoxy)-1-(iodomethyl)cyclopentane Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethoxypropoxy)-1-(iodomethyl)cyclopentane
• 1998333-79-1
• EN300-1136630

• Inchi： 1S/C11H21IO3/c1-13-7-10(14-2)8-15-11(9-12)5-3-4-6-11/h10H,3-9H2,1-2H3
• InChI Key： OTRCQVFZKYOQCK-UHFFFAOYSA-N
• SMILES： ICC1(CCCC1)OCC(COC)OC

Computed Properties

• Exact Mass: 328.05354g/mol
• Monoisotopic Mass: 328.05354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 27.7Ų

Additional information on 1-(2,3-dimethoxypropoxy)-1-(iodomethyl)cyclopentane

Comprehensive Overview of 1-(2,3-dimethoxypropoxy)-1-(iodomethyl)cyclopentane (CAS No. 1998333-79-1)

1-(2,3-dimethoxypropoxy)-1-(iodomethyl)cyclopentane (CAS No. 1998333-79-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, features a cyclopentane core substituted with both an iodomethyl group and a 2,3-dimethoxypropoxy moiety. Its molecular architecture makes it a valuable intermediate in the synthesis of complex molecules, particularly in drug discovery and material science applications.

The growing interest in 1-(2,3-dimethoxypropoxy)-1-(iodomethyl)cyclopentane aligns with broader trends in the chemical industry, where researchers are increasingly focused on highly functionalized intermediates for targeted therapies. Searches for terms like "cyclopentane derivatives in drug development" or "iodomethyl applications in organic synthesis" reflect its relevance. Its CAS No. 1998333-79-1 is frequently queried in academic databases, underscoring its importance in peer-reviewed studies.

One of the standout features of this compound is its versatility. The presence of the iodomethyl group allows for further functionalization via cross-coupling reactions, a hot topic in modern organic chemistry. Meanwhile, the 2,3-dimethoxypropoxy side chain enhances solubility, making it suitable for aqueous-phase reactions—a critical factor for green chemistry initiatives. These attributes have led to its use in developing biocompatible polymers and prodrug formulations, areas currently dominating scientific discourse.

From an analytical perspective, 1-(2,3-dimethoxypropoxy)-1-(iodomethyl)cyclopentane exhibits stability under standard laboratory conditions, though proper storage in inert atmospheres is recommended to preserve its reactivity. Researchers often explore its NMR spectra and mass spectrometry data to confirm purity, as these metrics are vital for reproducibility in synthetic workflows. The compound’s logP value and hydrogen bonding capacity also make it a subject of computational chemistry studies, particularly in molecular docking simulations.

In the context of industrial applications, this compound’s role as a building block for specialty chemicals cannot be overstated. With the rise of personalized medicine, demand for tailored intermediates like CAS No. 1998333-79-1 has surged. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further positions it as a future-proof asset for high-throughput production.

To summarize, 1-(2,3-dimethoxypropoxy)-1-(iodomethyl)cyclopentane represents a convergence of innovation and practicality in chemical synthesis. Its dual functionality—combining halogenated reactivity with ether-linked solubilizing groups—makes it indispensable for researchers tackling challenges in drug delivery systems and sustainable chemistry. As the scientific community continues to prioritize efficient synthetic routes and eco-friendly methodologies, compounds like this will remain at the forefront of discovery.